N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-4-methylbenzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C28H33FN4O/c1-21-4-6-23(7-5-21)28(34)30-20-27(22-8-12-25(13-9-22)31(2)3)33-18-16-32(17-19-33)26-14-10-24(29)11-15-26/h4-15,27H,16-20H2,1-3H3,(H,30,34)
• InChI Key: FXWFAWYPYOKCNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C28H33FN4O
• Molecular Weight: 460.6 g/mol
• CAS No.: 946365-46-4

Description

N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-4-methylbenzamide is a useful research compound. Its molecular formula is C28H33FN4O and its molecular weight is 460.597. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergy Activity

N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-4-methylbenzamide and its derivatives have been explored for their antiallergy activities. The compounds were synthesized and evaluated using the passive foot anaphylaxis (PFA) assay, an IgE-mediated model, to detect compounds with antiallergic activity. Though no derivatives were active in the guinea pig anaphylaxis (GPA) assay at 10 mg/kg, one analogue showed significant inhibition of tritiated mepyramine binding to H1 histaminic receptors isolated from guinea pig cerebral cortex, indicating its potential in antiallergy applications (Walsh et al., 1990).

Dopamine D(3) Receptor Affinity

Structural modifications of the compound have been studied to understand its affinity for dopamine D(3) receptors. Alterations in the aromatic ring linked to the N-1 piperazine ring led to the identification of derivatives displaying moderate D(3) affinity. Further adjustments in the alkyl chain length improved the binding affinity for the D(3) receptor, indicating the potential of these compounds in neurological studies and drug development (Leopoldo et al., 2002).

Synthesis and Characterization

The compound has been synthesized through various methods, and its structure has been characterized using techniques such as X-ray diffraction. These studies provide a detailed understanding of the compound’s molecular structure and properties, which is crucial for its applications in scientific research (Sanjeevarayappa et al., 2015).

Antibacterial and Antimycobacterial Activity

Several derivatives of the compound have been synthesized and evaluated for their antimicrobial activity against a range of bacteria and fungi. Some of the derivatives displayed notable antibacterial and antifungal activities, indicating their potential use in the development of new antimicrobial agents (Patel et al., 2012).